6-(cyclopropylmethoxy)-1H-indazole

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 6-(cyclopropylmethoxy)-1H-indazole
• InChI: InChI=1S/C11H12N2O/c1-2-8(1)7-14-10-4-3-9-6-12-13-11(9)5-10/h3-6,8H,1-2,7H2,(H,12,13)
• InChI Key: MSGADEOGGBDRGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC3=C(C=C2)C=NN3

Description

6-(Cyclopropylmethoxy)-1H-indazole is a substituted indazole derivative characterized by a cyclopropylmethoxy group at the 6-position of the indazole scaffold. Indazoles are heterocyclic aromatic compounds with a bicyclic structure comprising a pyrazole ring fused to a benzene ring. The cyclopropylmethoxy substituent introduces steric bulk and lipophilicity, which can influence pharmacokinetic properties such as metabolic stability and membrane permeability. This compound has been utilized as a key intermediate in the synthesis of complex natural products and pharmaceuticals, as evidenced by its role in multi-step synthetic routes involving palladium-catalyzed cross-couplings and catalytic hydrogenation .

Comparison with Similar Compounds

Comparison with Similar Indazole Derivatives

Structural and Functional Group Variations

The biological and chemical profiles of indazole derivatives are highly dependent on substituent patterns. Below is a comparative analysis of 6-(cyclopropylmethoxy)-1H-indazole with structurally related compounds:

6-Methyl-5-nitro-1H-Indazole

• Substituents: Methyl (-CH₃) at position 6 and nitro (-NO₂) at position 3.
• However, nitro groups are associated with toxicity risks, limiting therapeutic applications. The methyl group contributes modest lipophilicity compared to the cyclopropylmethoxy group .

6-(Benzothiophen-2-yl)-1H-Indazole

• Substituents : Benzothiophene moiety at position 4.
• Properties: The planar aromatic benzothiophene group facilitates π-π stacking interactions in enzyme binding pockets, which may enhance affinity for targets like kinases.

6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-Indazole

• Substituents : Boronic ester group at position 5.
• Properties : The boronic ester enables Suzuki-Miyaura cross-coupling reactions, making this derivative a versatile building block in medicinal chemistry. Its utility in drug discovery stems from its role in synthesizing boron-containing drugs, which often exhibit improved target selectivity .

6-(Pyrimidin-4-yl)-1H-Indazole

• Substituents : Pyrimidine ring at position 6.
• Properties: The pyrimidinyl group introduces hydrogen-bonding capabilities, enhancing interactions with biological targets. Derivatives of this compound (e.g., compound 6l) have demonstrated potent antiproliferative activity against nasopharyngeal carcinoma cells (IC₅₀ values comparable to cisplatin) with reduced nephrotoxicity .

Key Observations:

Lipophilicity and Metabolic Stability : The cyclopropylmethoxy group in 6-(cyclopropylmethoxy)-1H-indazole likely confers higher metabolic stability compared to smaller substituents (e.g., methyl) due to steric shielding of the ether linkage from oxidative enzymes.

Target Interactions : Pyrimidine and benzothiophene substituents enhance interactions with biological targets (e.g., kinases, DNA) via hydrogen bonding or aromatic stacking, whereas the boronic ester group enables synthetic versatility.